Cas no 133360-51-7 (Daturataturin A)

• Product Name: Daturataturin A
• CAS No: 133360-51-7
• Molecular Formula: C₃₄H₄₈O₁₀
• Molecular Weight: 616.738931655884
• CID: 837620
• PubChem ID: 14825627

Daturataturin A Properties

Names and Identifiers

• Daturataturin A
• 4-Bromo-3-fluorobenzenecarboximidamide hydrochloride (1:1)
• -lactone,(7R,22R)-
• [ "" ]
• (22R)-7α,22-Dihydroxy-1-oxo-27-(β-D-glucopyranosyloxy)ergosta-2,5,24-trien-26-oic acid δ-lactone
• 2-[1-(7-Hydroxy-10,13-dimethyl-1-oxo-4,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-
• W2807
• (2R)-2-[(1S)-1-[(7S,8S,9S,10R,13R,14S,17R)-7-Hydroxy-10,13-dimethyl-1-oxo-4,7,8,9,11,12,14,15,16,17-
• (2R)-2-[(1S)-1-[(7S,8S,9S,10R,13R,14S,17R)-7-hydroxy-10,13-dimethyl-1-oxo-4,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]ethyl]-4-methyl-5-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]-2,3-dihydropyran-6-one
• (22R)-7alpha,22-Dihydroxy-1-oxo-27-(beta-D-glucopyranosyloxy)ergosta-2,5,24-trien-26-oic acid delta-lactone
• (-)-Daturataturin A
• AKOS040761575
• 133360-51-7

• InChIKey： FYXDMSFPWCORTF-UHFFFAOYSA-N
• Inchi： 1S/C34H48O10/c1-16-12-24(43-31(41)19(16)15-42-32-30(40)29(39)28(38)25(14-35)44-32)17(2)20-8-9-21-27-22(10-11-33(20,21)3)34(4)18(13-23(27)36)6-5-7-26(34)37/h5,7,13,17,20-25,27-30,32,35-36,38-40H,6,8-12,14-15H2,1-4H3
• SMILES： CC(C1OC(=O)C(COC2C(O)C(O)C(O)C(CO)O2)=C(C)C1)C1C2(C(C3C(CC2)C2(C(CC=CC2=O)=CC3O)C)CC1)C

Computed Properties

• Exact Mass: 616.32474772 g/mol
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 6
• Monoisotopic Mass: 616.32474772 g/mol
• Heavy Atom Count: 44
• Complexity: 1260
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 163
• Molecular Weight: 616.7

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Withanolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Withanolides and derivatives